5-(Butylsulfonyl)-1,3,4-thiadiazol-2-amine
Description
5-(Butylsulfonyl)-1,3,4-thiadiazol-2-amine (BTDA) is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. BTDA has been found to possess unique properties that make it a valuable tool in a variety of laboratory experiments.
Scientific Research Applications
Molecular Spectroscopy
5-(Butylsulfonyl)-1,3,4-thiadiazol-2-amine: is utilized in molecular spectroscopy to investigate organic and inorganic materials . Its unique structure allows for detailed spectroscopic studies, aiding in the understanding of molecular interactions and the characterization of materials.
Biomedical Applications
In the field of biomedicine, this compound has potential applications in the synthesis of biomedical polymers . These polymers can be used for therapeutic medicine delivery, disease detection and diagnosis, biosensing, and regenerative medicine.
Organic Material Synthesis
The compound serves as a precursor in the synthesis of various organic materials. Its reactivity is harnessed to create complex molecules for materials science research, potentially impacting the development of new organic semiconductors or photovoltaic materials .
Food Science
While not directly used in food science, 5-(Butylsulfonyl)-1,3,4-thiadiazol-2-amine could be involved in the development of food packaging materials or additives that improve the shelf life and safety of food products .
Biosamples Analysis
This thiadiazol derivative could be used in the analysis of biosamples. It may be involved in the preparation or detection of specific biomarkers within complex biological matrices, contributing to advancements in clinical diagnostics .
Novel Research Methodologies
The compound might play a role in the development of novel research methodologies. Its unique chemical properties could be essential in creating new protocols or techniques in pharmaceutical research .
properties
IUPAC Name |
5-butylsulfonyl-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O2S2/c1-2-3-4-13(10,11)6-9-8-5(7)12-6/h2-4H2,1H3,(H2,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPLFNKQUAMIOGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)C1=NN=C(S1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30606610 |
Source
|
| Record name | 5-(Butane-1-sulfonyl)-1,3,4-thiadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30606610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Butylsulfonyl)-1,3,4-thiadiazol-2-amine | |
CAS RN |
72836-17-0 |
Source
|
| Record name | 5-(Butane-1-sulfonyl)-1,3,4-thiadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30606610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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